Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate

• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: ethyl 4-[[2-(2-anilino-2-oxoethyl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H20N2O4S/c1-2-25-19(24)14-8-10-16(11-9-14)21-18(23)13-26-12-17(22)20-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,20,22)(H,21,23)
• InChI Key: XZSVXCVIPZPELP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC=C2

Description

Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate, also known as EASE, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various studies, making it a valuable tool in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in various physiological processes. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties.
Biochemical and Physiological Effects:
Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to penetrate cell membranes and target specific enzymes and signaling pathways. However, the limitations of Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate include its high cost and limited availability, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate, including the development of more efficient synthesis methods, the identification of its precise mechanism of action, and the exploration of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the advantages and limitations of Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate in lab experiments, as well as its potential use in clinical settings.
In conclusion, Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate is a valuable chemical compound that has shown promising results in various scientific research applications. This compound has the potential to be a valuable tool in the field of biochemistry and pharmacology, and further research is needed to fully understand its mechanism of action and potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate involves the reaction of ethyl 4-aminobenzoate with 2-anilino-2-oxoethyl thioacetate in the presence of a catalyst. The resulting compound is then acetylated with acetic anhydride to produce Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[(2-anilino-2-oxoethyl)sulfanyl]acetyl}amino)benzoate has been used in various scientific research applications, including drug discovery and development, as well as in the study of biochemical and physiological processes. This compound has shown potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.